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Compound of Interest

Compound Name: Manganese citrate

Cat. No.: B158831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of manganese citrate
in aqueous and organic media. The information is intended to support research, development,

and formulation activities by providing key data on solubility characteristics, factors influencing

dissolution, and standardized methodologies for solubility determination.

Executive Summary
Manganese citrate, a salt of manganese and citric acid, is utilized in various applications,

including as a nutritional supplement and in pharmaceutical formulations. Its efficacy is often

linked to its bioavailability, which is significantly influenced by its solubility. This document

collates available quantitative and qualitative data on the solubility of manganese citrate in

water and common organic solvents. It also provides a detailed experimental protocol for

reproducible solubility assessment, adhering to internationally recognized guidelines.

Solubility Data
The solubility of manganese citrate is influenced by several factors, including the solvent

system, pH, temperature, and the presence of complexing agents. The following tables

summarize the available data.
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Manganese citrate is generally described as slightly to very slightly soluble in water.[1]

However, its solubility can be significantly enhanced in the presence of other citrate salts, such

as sodium citrate, which promote the formation of soluble complex ions.[2][3] The pH of the

aqueous medium also plays a critical role; solubility is generally higher in acidic conditions.

Solvent Temperature (°C)
Solubility ( g/100
mL)

Notes

Water Not Specified
"Slightly soluble" /

"Very slightly soluble"

General qualitative

description from

multiple sources.[1]

Water Not Specified 0.5

For a commercially

available manganese

citrate used as a

control in a patent

study.[4]

Water Not Specified 0.65 - 0.82

For manganese citrate

prepared via a specific

patented method

involving reaction in

an alcohol solvent.[4]

Water 25 See Figure 1

Solubility is highly pH-

dependent. At pH

below 5, the

concentration of

soluble manganese

species is significantly

higher.[5]

Note on pH Dependence: A study on the solubility of manganese and citrate ions in an

aqueous solution at 25°C provides a solubility diagram as a function of pH.[5] While this study

involved other ions (zinc and sulfate), it indicates that at a pH of approximately 4, the molarity

of soluble manganese can be around 0.7 M. This would theoretically correspond to a high

solubility value. Conversely, as the pH increases, the solubility dramatically decreases due to

the precipitation of manganese hydroxides or less soluble citrate complexes.
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Solubility in Organic Solvents
Quantitative solubility data for manganese citrate in organic solvents is not readily available in

published literature. The information below is largely qualitative or inferred from data on other

manganese salts. For drug development, experimental determination is strongly

recommended.

Solvent Chemical Formula Solubility Notes

Ethanol C₂H₅OH
Data not available for

manganese citrate.

Manganese(II) acetate

tetrahydrate has been

reported to have a

solubility of 2.4 g/100

mL in ethanol with

prolonged stirring.[6]

Manganese sulfate is

reportedly insoluble in

ethanol.

Methanol CH₃OH
Data not available for

manganese citrate.

Manganese sulfate is

described as very

slightly soluble in

methanol.

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO

Data not available for

manganese citrate.

DMSO is a strong

solvent for many

inorganic salts.

Manganous chloride

has a reported

solubility of up to 20

g/100 mL in DMSO.[6]

Citric acid is highly

soluble in DMSO (>70

g/100mL).[7]
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Several factors can significantly alter the solubility of manganese citrate in a given solvent

system. Understanding these is crucial for formulation and experimental design.

pH: As illustrated in the aqueous solubility data, pH is a critical factor. In acidic solutions, the

citrate ion is protonated, which can influence the formation and solubility of manganese-

citrate complexes.[5]

Common Ion Effect & Complexation: The presence of excess citrate ions (e.g., from sodium

citrate) can increase the solubility of manganese citrate by shifting the equilibrium towards

the formation of soluble manganese-citrate complexes.[2][3]

Temperature: While specific data for the temperature dependence of manganese citrate
solubility is not available, for most salts, solubility in water increases with temperature.

Experimental verification is necessary to quantify this relationship.

Physical Form: The crystalline structure, particle size, and hydration state of the manganese
citrate solid can affect the dissolution rate and apparent solubility.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the equilibrium solubility of

manganese citrate, based on the principles outlined in the OECD Guideline 105, USP General

Chapter <1236>, and EPA OPPTS 830.7840 guidelines. The shake-flask method is described

here, which is suitable for substances with solubilities above 10 mg/L.

Materials and Equipment
Manganese Citrate (analytical grade, with characterized purity and physical form)

Solvent of interest (e.g., deionized water, ethanol, DMSO)

Thermostatically controlled shaker or water bath

Calibrated analytical balance

Volumetric flasks and pipettes

pH meter (for aqueous solutions)
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Centrifuge

Syringe filters (e.g., 0.22 µm PTFE or other compatible material)

Analytical instrumentation for manganese quantification (e.g., Atomic Absorption

Spectroscopy (AAS), Inductively Coupled Plasma-Mass Spectrometry (ICP-MS), or a

validated HPLC method)

Procedure
Preliminary Test: To estimate the approximate solubility, add manganese citrate in small,

incremental amounts to a known volume of the solvent at the desired temperature. Observe

the point at which the solid no longer dissolves. This helps in determining the appropriate

amount of excess solid to use in the definitive experiment.

Sample Preparation: Add an excess amount of manganese citrate (determined from the

preliminary test) to a sufficient volume of the solvent in a sealed, inert container (e.g., a glass

flask with a screw cap).

Equilibration: Place the sealed container in a thermostatically controlled shaker set to a

constant temperature (e.g., 25 °C ± 0.5 °C). Agitate the mixture for a sufficient time to reach

equilibrium. A minimum of 24 hours is recommended, with periodic sampling (e.g., at 24, 48,

and 72 hours) to ensure the concentration has reached a plateau.

Phase Separation: After equilibration, allow the mixture to stand at the experimental

temperature to let the undissolved solid settle. Centrifuge the samples to further separate the

solid and liquid phases.

Sampling and Analysis: Carefully withdraw an aliquot of the clear supernatant. To prevent

any undissolved microparticles from being included, filter the aliquot through a syringe filter

that has been pre-conditioned with the solution.

Quantification: Accurately dilute the filtered saturate solution and analyze for manganese

content using a validated analytical method (e.g., AAS or ICP-MS).

Data Reporting: The solubility is expressed as the mass of manganese citrate per volume

or mass of the solvent (e.g., g/100 mL or mg/L). The temperature, pH (for aqueous
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solutions), and any other relevant experimental conditions should be reported alongside the

solubility value.

Visualizations
Logical Flow of Solubility Influencing Factors
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Caption: Key factors that influence the solubility of manganese citrate.

Experimental Workflow for Solubility Determination
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Shake-Flask Method for Solubility Determination

Start

Sample Preparation:
Add excess Manganese Citrate

to solvent in a sealed flask

Equilibration:
Agitate in a thermostatically

controlled shaker (e.g., 24-72h)

Phase Separation:
Allow to settle, then centrifuge

Sampling & Filtration:
Withdraw supernatant and filter

through a 0.22 µm filter

Quantification:
Analyze manganese concentration
in the filtrate (e.g., by AAS/ICP-MS)

Data Reporting:
Express solubility as g/100mL or mg/L
at the specified temperature and pH

End

Click to download full resolution via product page

Caption: Experimental workflow for determining manganese citrate solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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